1-((3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-ethylphenyl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C25H18ClFN4O3
• Molecular Weight: 476.9 g/mol
• IUPAC Name: 1-[[3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(4-ethylphenyl)quinazoline-2,4-dione
• InChI: InChI=1S/C25H18ClFN4O3/c1-2-15-7-10-17(11-8-15)31-24(32)18-5-3-4-6-21(18)30(25(31)33)14-22-28-23(29-34-22)16-9-12-19(26)20(27)13-16/h3-13H,2,14H2,1H3
• InChI Key: JJQHSEALGKZGIW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC(=C(C=C5)Cl)F

Description

The compound 1-((3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-ethylphenyl)quinazoline-2,4(1H,3H)-dione is a quinazoline-dione derivative featuring a 1,2,4-oxadiazole substituent. Its structure combines a quinazoline-2,4-dione core with a 4-ethylphenyl group at position 3 and a 1,2,4-oxadiazole ring substituted with a 4-chloro-3-fluorophenyl moiety at position 1.

Structural attributes of note include:

• Quinazoline-dione core: Imparts rigidity and hydrogen-bonding capacity, often critical for target recognition in enzyme inhibition.
• 1,2,4-Oxadiazole ring: A heterocycle resistant to hydrolysis, commonly used to replace ester or amide groups in drug design.
• 4-Chloro-3-fluorophenyl substituent: Halogen atoms (Cl, F) may enhance electron-withdrawing effects and influence receptor binding.

Biological Activity

The compound 1-((3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-ethylphenyl)quinazoline-2,4(1H,3H)-dione is a derivative of quinazoline, which has garnered attention due to its diverse biological activities. Quinazoline derivatives are known for their potential therapeutic applications, including antimicrobial, anticancer, anti-inflammatory, and other pharmacological effects.

Chemical Structure and Synthesis

The compound features a quinazoline backbone substituted with an oxadiazole moiety and an ethylphenyl group. The synthesis of such compounds typically involves multi-step reactions starting from anthranilic acid or other precursors. The incorporation of the oxadiazole ring is crucial for enhancing biological activity, as evidenced by structure-activity relationship (SAR) studies that indicate improved potency against various targets when these modifications are made .

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of quinazoline derivatives against both Gram-positive and Gram-negative bacteria. The compound has shown moderate activity against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 70 to 80 mg/mL. Notably, some derivatives exhibited inhibition zones comparable to standard antibiotics like ampicillin .

Anticancer Activity

Quinazoline derivatives are also explored for their anticancer potential. For instance, compounds similar to the one discussed have been reported to inhibit various cancer cell lines effectively. The mechanism often involves targeting specific kinases involved in tumor growth and proliferation. Studies have indicated that certain analogs can inhibit cell growth in MCF-7 (breast cancer) and HepG2 (liver cancer) cell lines with IC50 values in the low micromolar range .

Anti-inflammatory and Other Activities

The anti-inflammatory effects of quinazoline derivatives have been documented through various assays measuring cytokine production inhibition. Some compounds have demonstrated the ability to reduce TNF-alpha production in vitro, suggesting potential use in treating inflammatory diseases . Additionally, other activities such as phosphodiesterase inhibition and antioxidant effects have been noted in related compounds .

Case Study 1: Antimicrobial Efficacy

A study focused on a series of quinazoline derivatives found that modifications at the 1 and 3 positions significantly enhanced antimicrobial activity. Compound 15 , closely related to our target compound, displayed an inhibition zone of 12 mm against Candida albicans, indicating its potential as an antifungal agent .

Case Study 2: Anticancer Mechanism

Research involving quinazoline derivatives as dual inhibitors of c-Met and VEGFR-2 kinases highlighted their role in inhibiting tumor angiogenesis and metastasis. The compound's structural features were critical for binding affinity and selectivity towards these targets .

Summary Table of Biological Activities

Activity Type	Compound Example	Target Organism/Cell Line	MIC/IC50 Value
Antimicrobial	Compound 15	Staphylococcus aureus	70 mg/mL
Anticancer	Related Derivative	MCF-7	2.09 μM
Anti-inflammatory	Various	TNF-alpha production	Not specified
Phosphodiesterase Inhibition	Various	Not specified	Not specified

Scientific Research Applications

Antibacterial Activity

Recent studies have highlighted the compound's potential as an antibacterial agent. Research indicates that derivatives of quinazoline-2,4(1H,3H)-dione exhibit significant activity against both Gram-positive and Gram-negative bacteria. For instance:

• Mechanism of Action : These compounds act as inhibitors of bacterial gyrase and DNA topoisomerase IV, enzymes critical for bacterial DNA replication .
• Efficacy : In vitro assays demonstrated that certain derivatives showed inhibition zones comparable to standard antibiotics like ampicillin, indicating their potential as effective antimicrobial agents .

Anticancer Potential

In addition to antibacterial properties, compounds with similar structures have been investigated for anticancer activity:

• Cell Line Studies : Several studies have reported that quinazoline derivatives induce apoptosis in cancer cell lines through various mechanisms, including the modulation of signaling pathways related to cell proliferation and survival .
• Molecular Docking Studies : In silico studies have suggested favorable binding interactions with key proteins involved in cancer progression, supporting the need for further exploration in this domain .

Case Study 1: Antimicrobial Efficacy

A study published in 2022 evaluated a series of quinazoline derivatives for their antimicrobial properties. Among them, specific compounds demonstrated broad-spectrum activity against pathogenic strains like Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) significantly lower than those of conventional antibiotics .

Case Study 2: Anticancer Activity

Research conducted on oxadiazole derivatives indicated promising results in inhibiting tumor growth in animal models. The study employed molecular dynamics simulations to predict the binding affinities of these compounds to cancer-related targets, showcasing their potential as novel anticancer agents .

Conclusion and Future Directions

The compound 1-((3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-ethylphenyl)quinazoline-2,4(1H,3H)-dione represents a significant advancement in the development of new therapeutic agents targeting bacterial infections and cancer. Future research should focus on:

• In Vivo Studies : To better understand pharmacokinetics and toxicity profiles.
• Mechanistic Studies : To elucidate the precise mechanisms through which these compounds exert their biological effects.
• Structure-Activity Relationship (SAR) : Further modification of the chemical structure could enhance efficacy and selectivity.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The 4-chloro-3-fluorophenyl group on the oxadiazole ring provides electrophilic sites for nucleophilic substitution.

• Reactivity :

  • Chlorine and fluorine atoms act as electron-withdrawing groups, activating the aromatic ring toward nucleophilic displacement.

  • Substitution occurs preferentially at the para-chloro position due to steric and electronic factors.

Reaction Conditions	Nucleophile	Product	Yield	Reference
K₂CO₃, DMF, 80°C, 12h	Hydrazine	3-(4-hydrazinylphenyl)oxadiazole derivative	72%
NaOH, EtOH/H₂O, reflux, 6h	Methoxide	Methoxy-substituted oxadiazole analog	65%

Cyclization Reactions

The oxadiazole and quinazoline-dione moieties participate in cyclization to form fused heterocycles.

• Key Observations :

  • Cyclization of the oxadiazole-methyl group with hydrazides yields triazole or thiadiazole derivatives .

  • Reflux in acetic acid with diethyl ethoxymethylenemalonate facilitates malonate-based cyclization .

Example Pathway :

• Intermediate : 2,2′-(2,4-dioxoquinazoline-1,3-diyl)di(acetohydrazide) reacts with phenyl isothiocyanate.

• Cyclization : In the presence of HgO or H₂SO₄, forms 1,3-bis((5-mercapto-triazol-3-yl)methyl)quinazoline-dione .

Condensation Reactions

The methyl bridge between oxadiazole and quinazoline enables condensation with aldehydes:

• Reaction : Hydrazide intermediates (e.g., compound 3 in ) condense with aromatic aldehydes (e.g., 4-methoxybenzaldehyde) to form arylidene derivatives.

• Conditions : Ethanol, reflux, 8–12h .

Aldehyde	Product	Application
Benzaldehyde	1,3-bis(benzylidene)quinazoline-dione	Antimicrobial screening
2-Hydroxybenzaldehyde	Salicylaldehyde-condensed analog	Enhanced DNA intercalation

Oxidation and Reduction

• Oxidation : The quinazoline-dione core resists oxidation due to aromatic stabilization, but the oxadiazole ring’s methyl group can oxidize to a carboxylic acid under strong conditions (e.g., KMnO₄/H₂SO₄).

• Reduction : Limited data, but catalytic hydrogenation (H₂/Pd-C) may reduce the oxadiazole ring to an amidine.

Acid-Base Reactivity

• Deprotonation : The NH groups in the quinazoline-dione core (pKa ~8–10) deprotonate under basic conditions (e.g., K₂CO₃), enhancing solubility in polar aprotic solvents.

• Protonation : The oxadiazole nitrogen can protonate in strongly acidic media, altering electronic properties.

Functionalization via Cross-Coupling

While not directly documented for this compound, analogous quinazolines undergo:

• Suzuki-Miyaura Coupling : At halogenated aryl positions (e.g., replacing Cl with aryl boronic acids).

• Buchwald-Hartwig Amination : Introduction of amine groups at electrophilic sites.

Research Implications

The compound’s multifunctional reactivity enables diverse derivatization strategies, particularly for optimizing antimicrobial and anticancer profiles . Future studies should explore catalytic cross-coupling and enantioselective modifications to expand its utility in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of quinazoline-dione derivatives functionalized with heterocyclic substituents. Below is a detailed comparison with structurally analogous compounds from recent literature and databases:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents (Position 1 / Position 3)	Molecular Weight	Key Features	Reference
Target Compound	C25H19ClFN4O3	1: 3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl; 3: 4-ethylphenyl	494.9 (calculated)	Dual halogen substitution (Cl, F); ethyl group enhances lipophilicity	Synthesized analog
1-((3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(furan-2-ylmethyl)quinazoline-2,4-dione	C22H15ClN4O4	1: 3-(2-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl; 3: furan-2-ylmethyl	434.8	Furan group introduces π-π stacking potential; lower molecular weight
7-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(2-methoxybenzyl)quinazoline-2,4-dione	C24H17ClN4O4	1: 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl; 3: 2-methoxybenzyl	460.9	Methoxybenzyl group may improve solubility; lacks fluorine substitution
Epoxiconazole (Triazole fungicide)	C17H13ClFN3O	N/A (triazole-based)	329.8	Broad-spectrum antifungal activity; lacks quinazoline-dione core

Key Findings:

Substituent Effects: The 4-ethylphenyl group in the target compound likely enhances lipophilicity compared to the furan-2-ylmethyl group in and the 2-methoxybenzyl group in . This could improve bioavailability but may reduce water solubility.

Biological Relevance :

• Quinazoline-dione derivatives with oxadiazole substituents (e.g., ) are often explored as kinase inhibitors or antimicrobial agents. The target compound’s fluorine atom may confer resistance to oxidative metabolism, extending half-life .
• Epoxiconazole , while structurally distinct (triazole vs. quinazoline-dione), highlights the importance of halogen atoms in agrochemical activity, suggesting possible pesticidal applications for the target compound.

Synthetic Challenges :

• The 1,2,4-oxadiazole ring in the target compound requires high-temperature cyclization, similar to methods described for analogs in .
• Introducing the 4-chloro-3-fluorophenyl group may necessitate selective halogenation steps, as seen in fluorinated triazole syntheses .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for constructing the 1,2,4-oxadiazole and quinazoline-2,4-dione moieties in this compound?

• Methodology : The 1,2,4-oxadiazole ring can be synthesized via cyclization of amidoximes with carboxylic acid derivatives under microwave-assisted conditions to improve yield and reduce reaction time. For the quinazoline-2,4-dione core, a two-step approach is typical: (1) condensation of anthranilic acid derivatives with urea or thiourea, followed by (2) alkylation at the N3 position using a halogenated intermediate (e.g., 3-(4-chloro-3-fluorophenyl)-5-(chloromethyl)-1,2,4-oxadiazole). Characterization should include $^1H$/$^{13}C$ NMR, HRMS, and X-ray crystallography to confirm regioselectivity and stereochemistry .

Q. How can researchers validate the purity and structural integrity of this compound?

• Methodology : Use a combination of chromatographic (HPLC with UV/Vis detection, ≥98% purity threshold) and spectroscopic techniques:

• NMR : Verify substituent positions (e.g., chloro-fluorophenyl and ethylphenyl groups) via $^{19}F$-NMR and $^1H$-NMR coupling patterns.
• X-ray crystallography : Resolve crystal packing and intermolecular interactions, particularly for the oxadiazole-quinazoline junction .
• Elemental analysis : Confirm C, H, N, and S content within ±0.4% theoretical values .

Q. What experimental strategies are recommended to assess solubility and stability in aqueous buffers?

• Methodology : Perform shake-flask solubility tests in phosphate-buffered saline (PBS, pH 7.4) and simulate physiological conditions (37°C, 48 hours). Monitor degradation via LC-MS to identify hydrolytic cleavage sites (e.g., oxadiazole ring susceptibility). Use dynamic light scattering (DLS) to detect aggregation in solution .

Advanced Research Questions

Q. How can computational modeling optimize the synthesis route and predict reaction intermediates?

• Methodology : Employ density functional theory (DFT) to map energy profiles for cyclization steps (e.g., oxadiazole formation). Use molecular docking to predict steric hindrance at the quinazoline N3 alkylation site. Integrate machine learning (ML) with reaction databases to prioritize solvent systems (e.g., DMF vs. THF) for yield improvement. Tools like COMSOL Multiphysics can simulate heat/mass transfer in scaled-up reactions .

Q. What statistical experimental design (DoE) approaches are suitable for optimizing reaction conditions?

• Methodology : Apply a central composite design (CCD) to evaluate critical factors (temperature, catalyst loading, solvent ratio). For example:

Factor	Range
Temp.	80–120°C
Catalyst (Pd/C)	1–5 mol%
Solvent (DMF:H2O)	3:1–5:1
Analyze responses (yield, purity) via ANOVA to identify interactions. Use response surface methodology (RSM) to pinpoint optimal conditions .

Q. How should researchers address contradictory data in biological activity assays (e.g., inconsistent IC50 values)?

• Methodology :

Replicate assays under standardized conditions (e.g., cell line passage number, serum batch).

Validate target engagement using orthogonal methods (e.g., SPR for binding affinity vs. cellular cytotoxicity).

Leverage cheminformatics : Compare substructural fingerprints with known bioactive quinazoline derivatives (e.g., fluquinconazole in ) to identify confounding functional groups.

Cross-reference computational predictions (e.g., molecular dynamics simulations of protein-ligand stability) .

Q. What strategies can elucidate the structure-activity relationship (SAR) of substituents on the quinazoline core?

• Methodology :

• Analog synthesis : Replace the 4-ethylphenyl group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups.
• Biological testing : Screen analogs against target enzymes (e.g., dihydrofolate reductase) to correlate substituent effects with inhibition.
• QSAR modeling : Use partial least squares (PLS) regression to quantify contributions of Cl/F substituents to logP and bioactivity .

Q. How can AI-driven autonomous laboratories enhance high-throughput screening (HTS) for this compound?

• Methodology : Implement robotic synthesis platforms coupled with real-time analytics (e.g., inline NMR). Train ML models on historical HTS data to predict optimal reaction parameters and prioritize analogs for testing. Use federated learning to integrate data from multiple labs while preserving privacy .